2-[(4-chlorophenyl)thio]-N-mesitylpropanamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C18H20ClNOS/c1-11-9-12(2)17(13(3)10-11)20-18(21)14(4)22-16-7-5-15(19)6-8-16/h5-10,14H,1-4H3,(H,20,21)
• InChI Key: KCXVFHWKFYWYQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(C)SC2=CC=C(C=C2)Cl)C
• Molecular Formula: C18H20ClNOS
• Molecular Weight: 333.9 g/mol

Description

2-[(4-chlorophenyl)thio]-N-mesitylpropanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as mesityl sulfanyl 4-chlorophenylpropanamide and is an organic compound with the molecular formula C20H23ClNO2S.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)thio]-N-mesitylpropanamide is not fully understood. However, it has been reported to act as a sodium channel blocker, which may contribute to its anticonvulsant and analgesic properties. It has also been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the frequency and duration of seizures in animal models of epilepsy. This compound has also been reported to reduce inflammation and pain in animal models of inflammation and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-chlorophenyl)thio]-N-mesitylpropanamide in lab experiments is its ability to exhibit multiple pharmacological effects. This compound has been reported to exhibit anticonvulsant, anti-inflammatory, and analgesic properties, which makes it a versatile compound for various research studies. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-[(4-chlorophenyl)thio]-N-mesitylpropanamide. One of the future directions is to study the potential use of this compound in the treatment of other diseases such as cancer and Alzheimer's disease. Another future direction is to study the structure-activity relationship of this compound to identify more potent and selective analogs. Additionally, the potential use of this compound as a chemical probe to study the function of sodium channels and inflammatory pathways can also be explored.
Conclusion:
In conclusion, this compound is a versatile compound that has potential applications in various fields of scientific research. Its synthesis method is efficient and reliable, and it exhibits anticonvulsant, anti-inflammatory, and analgesic properties. However, its potential toxicity may limit its use in certain experiments. Future research on this compound can explore its potential use in the treatment of other diseases and the identification of more potent and selective analogs.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-mesitylpropanamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anticonvulsant, anti-inflammatory, and analgesic properties. This compound has also been studied for its potential use in the treatment of various diseases such as epilepsy, neuropathic pain, and inflammation.